Cas no 13772-85-5 (3-fluoronaphthalene-1-carbonitrile)

• Product Name: 3-fluoronaphthalene-1-carbonitrile
• CAS No: 13772-85-5
• MF: C₁₁H₆FN
• MW: 171.170445919037
• MDL: MFCD18411461
• CID: 4797696
• Update Time: 2026-02-27

3-fluoronaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Cyano-3-fluoronaphthalene
• 3-fluoronaphthalene-1-carbonitrile

• MDL： MFCD18411461
• Inchi： 1S/C11H6FN/c12-10-5-8-3-1-2-4-11(8)9(6-10)7-13/h1-6H
• InChI Key： HFQXGDRROLQZHY-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• XLogP3: 2.5
• Topological Polar Surface Area: 23.8

Additional information on 3-fluoronaphthalene-1-carbonitrile

Exploring the Versatile Applications and Properties of 1-Cyano-3-fluoronaphthalene (CAS No. 13772-85-5)

1-Cyano-3-fluoronaphthalene (CAS No. 13772-85-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and wide-ranging applications. This fluorinated naphthalene derivative, characterized by the presence of both cyano and fluoro functional groups, serves as a valuable building block in pharmaceutical research, material science, and advanced chemical synthesis. As researchers increasingly focus on fluorinated organic compounds for their enhanced stability and reactivity, 1-Cyano-3-fluoronaphthalene has emerged as a compound of particular interest.

The molecular structure of 1-Cyano-3-fluoronaphthalene combines the aromatic properties of naphthalene with the electron-withdrawing effects of both the cyano group and fluorine atom. This combination results in a compound with distinct electronic characteristics that make it useful in various organic synthesis applications. Recent studies have highlighted its potential as an intermediate in the development of OLED materials, where its fluorescence properties and electron-accepting nature contribute to improved device performance. The growing demand for energy-efficient display technologies has further increased interest in such specialized fluorinated compounds.

In pharmaceutical research, 1-Cyano-3-fluoronaphthalene serves as a key precursor for the synthesis of various bioactive molecules. The presence of both fluorine and cyano groups allows for strategic modifications that can enhance drug-like properties, including metabolic stability and membrane permeability. With the pharmaceutical industry's increasing focus on fluorine-containing drugs (which currently represent about 20-25% of all pharmaceuticals), this compound has become particularly valuable for medicinal chemistry applications. Researchers are exploring its use in developing potential treatments for neurological disorders and inflammatory conditions.

The synthesis and handling of 1-Cyano-3-fluoronaphthalene require specialized knowledge in fluorine chemistry. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the fluorine atom at the desired position. These methods have been optimized to improve yields and reduce environmental impact, aligning with the chemical industry's growing emphasis on green chemistry principles. Recent advancements in flow chemistry techniques have further enhanced the efficiency of producing such specialized fluorinated compounds.

From an analytical perspective, 1-Cyano-3-fluoronaphthalene can be characterized using various spectroscopic techniques, including NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and infrared spectroscopy. The distinct signals produced by the fluorine atom and cyano group make this compound particularly interesting for methodological studies in analytical chemistry. These characterization methods are crucial for quality control in industrial applications and for verifying the structure of derivatives in research settings.

The commercial availability of 1-Cyano-3-fluoronaphthalene has increased in recent years to meet growing demand from both academic and industrial researchers. Suppliers typically offer this compound with high purity grades (98%+), and it's commonly packaged under inert atmosphere to ensure stability. Current market trends show particular interest from companies specializing in electronic materials and pharmaceutical intermediates, with Asia-Pacific regions showing the fastest growth in demand. Proper storage conditions (typically cool, dry environments away from light) are essential to maintain the compound's integrity over time.

Looking toward future applications, researchers are investigating the potential of 1-Cyano-3-fluoronaphthalene in emerging fields such as organic electronics and supramolecular chemistry. Its ability to participate in various non-covalent interactions while maintaining good charge transport properties makes it an attractive candidate for advanced materials development. Additionally, the compound's photophysical properties are being explored for potential applications in fluorescence-based sensors and imaging agents, particularly in biological systems where fluorinated compounds often exhibit favorable characteristics.

For researchers working with 1-Cyano-3-fluoronaphthalene, proper safety precautions should always be observed, including the use of appropriate personal protective equipment and adequate ventilation. While not classified as highly hazardous, like all chemicals it should be handled with care. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal procedures that should be carefully reviewed before working with this compound.

The scientific literature contains numerous references to 1-Cyano-3-fluoronaphthalene and its derivatives, reflecting its importance in modern chemical research. Recent publications have explored its use in catalysis, material science, and medicinal chemistry, demonstrating the compound's versatility. As synthetic methodologies continue to advance and new applications are discovered, the significance of this fluorinated naphthalene derivative is likely to grow further in both academic and industrial settings.

In conclusion, 1-Cyano-3-fluoronaphthalene (CAS No. 13772-85-5) represents an important class of fluorinated aromatic compounds with wide-ranging applications across multiple scientific disciplines. Its unique combination of structural features makes it valuable for pharmaceutical development, materials science, and fundamental chemical research. As interest in fluorine-containing compounds continues to rise and new technologies emerge, this compound is poised to play an increasingly significant role in advancing scientific and technological innovation.